Cas no 95728-57-7 (2-bromo-1-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 2-bromo-1-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 95728-57-7
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• MDL: MFCD17010234
• CID: 751697
• PubChem ID: 10423819
• Update Time: 2025-04-19

2-bromo-1-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-[4-(trifluoromethyl)phenyl]-
• 2-bromo-1-[4-(trifluoromethyl)phenyl]propan-1-one
• 2-Bromo-1-[4-(trifluoromethyl)phenyl]propan-1-one, 4-(2-Bromopropanoyl)benzotrifluoride
• 2-bromo-1-4-(trifluoromethyl)phenylpropan-1-one
• MFCD17010234
• DTXSID40439714
• VDA72857
• AKOS030229902
• SY358379
• 2-Bromo-1-[4-(trifluoromethyl)phenyl]-1-propanone
• A922858
• EN300-3361578
• SCHEMBL786834
• 95728-57-7
• 2-Bromo-1-(4-trifluoromethyl-phenyl)-propan-1-one
• CS-0199794
• 2-BROMO-1-(4-(TRIFLUOROMETHYL)PHENYL)PROPAN-1-ONE
• AS-35452
• 2-Bromo-4'-(trifluoromethyl)propiophenone
• 2-Bromo-1-[4-(trifloromethyl)phenyl-1-propanone

• MDL： MFCD17010234
• Inchi： 1S/C10H8BrF3O/c1-6(11)9(15)7-2-4-8(5-3-7)10(12,13)14/h2-6H,1H3
• InChI Key： NFXCMWCJLDRJIM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 279.97106g/mol
• Monoisotopic Mass: 279.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-bromo-1-4-(trifluoromethyl)phenylpropan-1-one Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C